N-(1-phenylethyl)-2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamide

• IUPAC Name: N-(1-phenylethyl)-2-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)acetamide
• InChI: InChI=1S/C21H19N3OS/c1-15(16-8-4-2-5-9-16)22-20(25)12-18-14-26-21-23-19(13-24(18)21)17-10-6-3-7-11-17/h2-11,13-15H,12H2,1H3,(H,22,25)
• InChI Key: LMSDCQJUAANDLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CC2=CSC3=NC(=CN23)C4=CC=CC=C4
• Molecular Formula: C21H19N3OS
• Molecular Weight: 361.5 g/mol

Description

N-(1-phenylethyl)-2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamide, also known as PETIA, is a novel compound that has been synthesized for scientific research purposes. PETIA is a member of the imidazo[2,1-b][1,3]thiazole family, which has been extensively studied for their biological activities. We will also list future directions for PETIA research.

Scientific Research Applications

Antimicrobial Activity

Several studies have synthesized compounds with structures related to N-(1-phenylethyl)-2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamide, demonstrating significant antimicrobial activity. For instance, a series of 2-mercaptobenzimidazole derivatives, including compounds with thiazole and oxadiazole moieties, have been tested for their in vitro antibacterial and antifungal activities. Compounds within this series showed excellent activity against a range of microorganisms, including Staphylococcus aureus, Enterococcus faecalis, Klebsiella pneumoniae, Escherichia coli, Aspergillus fumigatus, and Candida albicans, with some also displaying good cytotoxic activities (Devi, Shahnaz, & Prasad, 2022).

Antitumor Activity

Research has extended into evaluating the antitumor potentials of compounds related to this compound. A study on new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings found considerable anticancer activity against several cancer cell lines, highlighting the potential of these compounds in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

Chemical Synthesis and Properties

The chemical synthesis and properties of related compounds have been extensively studied. A novel compound containing the benzimidazole moiety was synthesized, and its structure was determined using NMR techniques, illustrating the diverse chemical properties and structural capabilities of these compounds (Ying-jun, 2012). Another study focused on the synthesis and molecular modeling of imidazothiadiazole analogs, providing insights into their structural features and potential cytotoxic activities against cancer cell lines (Abu-Melha, 2021).

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to exhibit a broad range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

It is known that thiazole derivatives can interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways, contributing to their diverse biological activities .

Result of Action

Thiazole derivatives have been found to exhibit a broad range of biological activities, suggesting that they may have diverse molecular and cellular effects .